Cas no 98396-32-8 (1H-Benzimidazole,6-butyl-2-methyl-)

1H-Benzimidazole,6-butyl-2-methyl- structure
98396-32-8 structure
Product Name:1H-Benzimidazole,6-butyl-2-methyl-
CAS No:98396-32-8
MF:C12H16N2
MW:188.268842697144
CID:801759
Update Time:2024-02-01

1H-Benzimidazole,6-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-butyl-2-methyl-
    • 1H-Benzimidazole,5-butyl-2-methyl-(9CI)
    • 5-butyl-2-methyl-1(3)H-benzoimidazole
    • 1H-Benzimidazole, 6-butyl-2-methyl-
    • Inchi: 1S/C12H16N2/c1-3-4-5-10-6-7-11-12(8-10)14-9(2)13-11/h6-8H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: IIXAYSVKVSNHOA-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=CC(CCCC)=CC=C2N=1

Computed Properties

  • Exact Mass: 188.131
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 373.8±11.0 °C(Predicted)
  • pka: 12.27±0.10(Predicted)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd